Cas no 58506-60-8 (2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole)

• Product Name: 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole
• CAS No: 58506-60-8
• MF: C₁₆H₁₆N₂
• MW: 236.311643600464
• CID: 948601
• PubChem ID: 294502
• Update Time: 2025-11-02

2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5,6-dimethyl-1H-benzimidazole
• 2-benzyl-5,6-dimethyl-1H-benzo[d]imidazole
• 2-benzyl-5,6-dimethyl-1H-benzoimidazole
• 5,6-Dimethyl-2-benzyl-benzimidazol
• AC1L6M1V
• AC1Q2O51
• AC1Q4Y6P
• AG-J-73882
• AR-1D9201
• CTK1H1922
• NSC163083
• 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole
• 2-benzyl-5,6-dimethylbenzimidazole
• AKOS006076872
• CS-0365080
• DTXSID00303866
• NSC 163083
• NSC-163083
• 58506-60-8

• Inchi： 1S/C16H16N2/c1-11-8-14-15(9-12(11)2)18-16(17-14)10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： OMNBEKIHRZTXSS-UHFFFAOYSA-N
• SMILES： N1C(CC2C=CC=CC=2)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 236.13148
• Monoisotopic Mass: 236.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 479.6°C at 760 mmHg
• Flash Point: 263.1°C
• Refractive Index: 1.65
• PSA: 28.68
• LogP: 3.77050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole

2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 58506-60-8): A Comprehensive Overview

2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole (CAS No. 58506-60-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and pharmaceutical research. This benzodiazole derivative is characterized by its unique molecular structure, which combines a benzyl group with a dimethyl-substituted benzodiazole core. The compound's versatility and potential applications make it a subject of ongoing scientific exploration.

The molecular formula of 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole is C₁₆H₁₆N₂, with a molecular weight of 236.31 g/mol. Its structure features a benzodiazole ring system substituted at the 2-position with a benzyl group and at the 5,6-positions with methyl groups. This specific substitution pattern contributes to the compound's distinctive chemical and physical properties, including its solubility profile, thermal stability, and potential biological activity.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery, particularly as scaffolds for developing novel therapeutic agents. Researchers are investigating 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole for its potential as a building block in the synthesis of compounds with anti-inflammatory, antimicrobial, or anticancer properties. The compound's ability to interact with various biological targets makes it particularly interesting for pharmaceutical applications.

In materials science, 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole has shown promise as a precursor for organic electronic materials. Its conjugated system and electron-rich nature make it suitable for developing organic semiconductors, light-emitting diodes (OLEDs), and other advanced materials. The growing demand for sustainable and efficient electronic components has increased interest in such heterocyclic compounds.

The synthesis of 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole typically involves the condensation of appropriately substituted benzene derivatives with suitable nitrogen-containing precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yields while reducing environmental impact. Researchers continue to optimize these methods to meet the growing demand for high-purity benzodiazole compounds.

Analytical characterization of 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole employs various techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and confirm its structural identity, which is crucial for research and industrial applications.

The stability of 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole under different conditions has been extensively studied. The compound demonstrates good thermal stability, making it suitable for various industrial processes. Proper storage conditions typically involve protection from light and moisture, with recommended temperatures below 30°C to maintain long-term stability.

In the pharmaceutical industry, benzodiazole derivatives like 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole are valued for their potential as privileged structures in drug design. The compound's molecular framework allows for diverse modifications, enabling medicinal chemists to fine-tune pharmacological properties. Current research explores its use in developing treatments for neurological disorders and metabolic diseases.

The global market for specialty heterocyclic compounds has seen steady growth, driven by increasing demand from pharmaceutical and materials science sectors. 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole represents an important niche product within this market, with manufacturers focusing on scalable production methods to meet research and industrial needs.

Environmental and safety considerations for 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when handling the compound. Researchers emphasize the importance of responsible waste management for all organic synthetic intermediates.

Recent advances in computational chemistry have enabled more efficient study of 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole and related compounds. Molecular modeling techniques help predict the compound's behavior in various applications, accelerating research and development processes. These computational approaches complement traditional experimental methods in understanding the compound's properties.

The future outlook for 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole research appears promising, with potential applications emerging in areas such as organic electronics, pharmaceutical development, and specialty chemicals. Continued investigation into its properties and applications will likely reveal additional uses for this versatile heterocyclic compound.

For researchers and industry professionals seeking high-quality 2-Benzyl-5,6-dimethyl-1H-1,3-benzodiazole, it's essential to source the compound from reputable suppliers who provide comprehensive analytical data and proper documentation. The compound's purity and consistency are critical factors for successful research outcomes and industrial applications.